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Compound of Interest

Compound Name: Cyclobutyl(phenyl)methanamine

Cat. No.: B1601569

A Note on Chemical Identity: The inquiry specified CAS number 5244-84-8. This identifier
corresponds to the compound Cyclobutyl(phenyl)methanamine. However, the detailed
requirements for a technical guide suitable for researchers and drug development
professionals, focusing on aspects like folic acid synthesis and drug intermediates, strongly
indicate that the compound of interest is N-(4-aminobenzoyl)-L-glutamic acid, which has the
CAS number 4271-30-1. Given the context, this guide will focus comprehensively on N-(4-
aminobenzoyl)-L-glutamic acid, as it aligns with the scientific application and depth of
information requested. A summary of Cyclobutyl(phenyl)methanamine is provided at the end
for clarity.

Part 1: N-(4-Aminobenzoyl)-L-glutamic Acid (CAS:
4271-30-1): A Comprehensive Technical Guide

This guide provides an in-depth exploration of N-(4-aminobenzoyl)-L-glutamic acid, a pivotal
molecule in biochemical pathways essential for life. Its role as a precursor in the biosynthesis of
folates and its connection to antifolate cancer therapies make it a subject of significant interest
in drug development and nutritional science.

Physicochemical and Biochemical Properties

N-(4-aminobenzoyl)-L-glutamic acid, also known as p-aminobenzoyl-L-glutamic acid (PABG), is
a dipeptide formed from the condensation of p-aminobenzoic acid (PABA) and L-glutamic acid.
[1] Its properties are summarized below.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1601569?utm_src=pdf-interest
https://www.benchchem.com/product/b1601569?utm_src=pdf-body
https://www.benchchem.com/product/b1601569?utm_src=pdf-body
https://www.scbt.com/p/n-4-aminobenzoyl-l-glutamic-acid-4271-30-1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1601569?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Reference(s)
(25)-2-[(4-

IUPAC Name aminobenzoyl)amino]pentaned  [1]
ioic acid
N-(p-Aminobenzoyl)glutamic

Synonyms acid, p-Aminobenzoyl-L- [1]
glutamic acid, PABGA

CAS Number 4271-30-1

Molecular Formula C12H14N20s5 [1]

Molecular Weight 266.25 g/mol
White to off-white or beige

Appearance _ [1]
powder/solid

Melting Point ~175 °C (with decomposition) [1]
Soluble in DMSO and

o methanol. Soluble in aqueous
Solubility [1]

base and sparingly soluble in

agueous acid.

Storage Temperature

-20°C

Synthesis and Experimental Protocols

A robust and commonly employed method for the synthesis of N-(4-aminobenzoyl)-L-glutamic

acid proceeds via a two-step process starting from p-nitrobenzoic acid.[1] This involves the

acylation of L-glutamic acid followed by the reduction of the nitro group.

Step 1: Synthesis of N-(4-nitrobenzoyl)-L-glutamic acid

* Preparation of p-nitrobenzoyl chloride: In a fume hood, p-nitrobenzoic acid is reacted with a

chlorinating agent such as thionyl chloride or oxalyl chloride. A catalytic amount of

dimethylformamide (DMF) can be added. The reaction is typically performed in an inert

solvent like dichloroethane at reflux temperature.[1]
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» Acylation of L-glutamic acid: L-glutamic acid is dissolved in an aqueous solution of sodium
hydroxide. The solution is cooled in an ice bath.

e The freshly prepared p-nitrobenzoyl chloride is then added portion-wise to the cooled L-
glutamic acid solution while maintaining the pH between 8 and 9 by the concurrent addition
of agueous sodium hydroxide.

» After the addition is complete, the reaction mixture is stirred at room temperature until the
reaction is complete (monitored by TLC).

e The mixture is then acidified with a mineral acid (e.g., HCI) to precipitate the N-(4-
nitrobenzoyl)-L-glutamic acid.

e The precipitate is collected by filtration, washed with cold water, and dried.

Step 2: Reduction of N-(4-nitrobenzoyl)-L-glutamic acid to N-(4-aminobenzoyl)-L-glutamic acid

e The N-(4-nitrobenzoyl)-L-glutamic acid from Step 1 is suspended in a suitable solvent, such
as ethanol or methanol.

o A catalyst, typically palladium on carbon (Pd/C), is added to the suspension.

e The mixture is subjected to hydrogenation, either by bubbling hydrogen gas through the
mixture or by using a hydrogen-donating reagent like ammonium formate.

e The reaction is monitored by TLC for the disappearance of the starting material.

» Upon completion, the catalyst is removed by filtration through celite.

e The solvent is removed under reduced pressure to yield N-(4-aminobenzoyl)-L-glutamic acid.
The product can be further purified by recrystallization.
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Caption: Synthetic pathway for N-(4-aminobenzoyl)-L-glutamic acid.

Biological Significance and Role in Drug Development

N-(4-aminobenzoyl)-L-glutamic acid is a molecule of central importance in one-carbon
metabolism.[2]

In many microorganisms and plants, N-(4-aminobenzoyl)-L-glutamic acid is a key intermediate
in the de novo synthesis of dihydrofolate.[2] Dihydrofolate is the precursor to tetrahydrofolate
(THF), the active form of folate. THF coenzymes are essential for the synthesis of nucleotides
(purines and thymidylate) and certain amino acids, making them indispensable for cell growth
and division.[1]

In vertebrates, which cannot synthesize folates de novo and must obtain them from their diet,
N-(4-aminobenzoyl)-L-glutamic acid is a known catabolite of folate metabolism.[1][3] The
breakdown of folate coenzymes can release p-aminobenzoylglutamate (pABG).[1] Therefore,
the levels of this compound in biological fluids can serve as an indicator of folate turnover and
status in the body.[1]

Methotrexate is a powerful chemotherapeutic agent that functions as a folic acid antagonist. It
inhibits the enzyme dihydrofolate reductase (DHFR), which is responsible for converting
dihydrofolate to the active tetrahydrofolate. N-(4-aminobenzoyl)-L-glutamic acid is structurally
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related to a portion of the methotrexate molecule and is a key intermediate in its synthesis.[1]
Its study is relevant to understanding the mechanisms of antifolate drugs.
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Caption: Role of N-(4-aminobenzoyl)-L-glutamic acid in folate pathways.
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Analytical Methodologies

High-performance liquid chromatography (HPLC) is a common method for the analysis and
guantification of N-(4-aminobenzoyl)-L-glutamic acid.

o Column: Areverse-phase C18 column is typically used.

o Mobile Phase: A gradient of an aqueous buffer (e.g., ammonium acetate or phosphate buffer)
with an organic modifier like acetonitrile or methanol.

» Detection: UV detection is effective due to the strong absorbance of the aminobenzoyl group.

e Sample Preparation: The sample is dissolved in a suitable solvent, such as the mobile
phase, and filtered through a 0.22 or 0.45 pm filter before injection.[1]

Nuclear Magnetic Resonance (*H NMR and *3C NMR) spectroscopy is crucial for structural
confirmation of the synthesized compound. A common solvent for NMR is deuterated dimethyl
sulfoxide (DMSO-ds).[1]

Safety and Handling

While a specific, comprehensive safety data sheet (SDS) for N-(4-aminobenzoyl)-L-glutamic
acid is not readily available in the search results, general laboratory precautions for handling
fine chemical powders should be observed.

o Personal Protective Equipment (PPE): Wear safety glasses, gloves, and a lab coat.

o Handling: Avoid inhalation of dust. Use in a well-ventilated area or a fume hood. Avoid
contact with skin and eyes.

o Storage: Store in a cool, dry place, protected from light.[4] The recommended storage
temperature is -20°C.

Part 2: Cyclobutyl(phenyl)methanamine (CAS: 5244-
84-8)

As noted, the CAS number provided in the query, 5244-84-8, refers to
Cyclobutyl(phenyl)methanamine. Below is a summary of its properties and known
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information.
Physicochemical Properties
Property Value Reference(s)
Cyclobutyl(phenyl)methanamin
IUPAC Name Y iphenyb [5]
e
CAS Number 5244-84-8 [5]
Molecular Formula C11HisN [5]
Molecular Weight 161.24 g/mol [5]
Applications

Cyclobutyl(phenyl)methanamine is primarily used as a building block or intermediate in
chemical synthesis.[6] Its structure is of interest in medicinal chemistry, as cyclobutyl fragments
are present in some therapeutic agents.

Safety and Handling

Hazard information from supplier data indicates that this compound should be handled with
care.[5]

» Hazards: Harmful if swallowed, causes skin irritation, causes serious eye damage, and may
cause respiratory irritation.[5]

e Precautions: Standard PPE, including gloves and eye protection, should be used. Work in a
well-ventilated area.

References

e PubChem. (n.d.). Cyclobutyl(phenyl)methanamine. Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to a Key Folate
Metabolism Intermediate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1601569#cas-number-5244-84-8-properties-and-
literature]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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